Cas no 112-40-3 (Dodecane)

• Product Name: Dodecane
• CAS No: 112-40-3
• MF: C₁₂H₂₆
• MW: 170.334844112396
• MDL: MFCD00008969
• CID: 35741
• PubChem ID: 24867566
• Update Time: 2025-04-18

Dodecane Chemical and Physical Properties

Names and Identifiers

• Dodecane
• n-Dodecane-d26
• n-Dodecane
• Ba 51-090453
• CH3(CH2)10CH3
• dodecanenormal
• n-dodecan
• n-Dodecane min
• BIHEXYL
• DIHEXYL
• Dodecane [Standard Material for GC]
• n-Dodecane Solution
• n-Dodecane, Selectivity Check Standard
• UOP Method 543 Standard
• ADAKANE 12
• ALKANE C12
• Density Standard 749 kg
• Dodecan
• DODECANE (100 ML )
• Dodecane [Standard Material]
• DUODECANE
• n-Bihexyl
• N-DODECANE FOR PHARMA SYNTHESIS
• octyl-butyl
• PARAFOL 12-97 PARAFFIN, DODECANE
• Undecane, methyl-
• n-Dodecan [German]
• 11A386X1QH
• D12
• Dodekan
• normal dodecane
• Dodecane.
• Normal Paraffin M
• Norpar 13
• Dodecane, 99%
• C12-n-alkane;
• DSSTox_CID_69

• MDL： MFCD00008969
• Inchi： 1S/C12H26/c1-3-5-7-9-11-12-10-8-6-4-2/h3-12H2,1-2H3
• InChI Key： SNRUBQQJIBEYMU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC
• BRN： 1697175

Computed Properties

• Exact Mass: 170.20300
• Monoisotopic Mass: 170.203451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.75 g/mL at 25 °C(lit.)
• Melting Point: −9.6 °C (lit.)
• Boiling Point: 215-217 °C(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.421(lit.)
  n20/D 1.421
• Water Partition Coefficient: <0.1 g/100 mL at 25 ºC
• PSA: 0.00000
• LogP: 4.92720
• Vapor Pressure: 1 mmHg ( 47.8 °C)
• FEMA: 3247
• Sensitiveness: Easily absorb moisture
• Solubility: Soluble in ethanol, ether, acetone, chloroform and carbon tetrachloride, insoluble in water.

Dodecane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H304
• Warning Statement： P301+P310,P331
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 65
• Safety Instruction： S36-S60-S62
• RTECS：JR2125000
• Hazardous Material Identification：
• Explosive Limit：0.6%(V)
• TSCA：Yes
• Safety Term：S36;S60;S62
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R65; R66
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in a cool, dry place. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

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